Cas no 774535-21-6 (Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-)
774535-21-6 structure
Product Name:Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-
CAS No:774535-21-6
MF:C8H13NO2
MW:155.194322347641
CID:552487
PubChem ID:5275651
Update Time:2025-04-19
Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-
- Spiro[2.4]heptane-5-carboxylic acid, 6-amino-, (5R,6S)- (9CI)
- (5R,6S)-6-aminospiro[2.4]heptane-5-carboxylic acid
- 774535-21-6
- (5R,6S)-6-aminospiro[2.4]heptane-5-carboxylicacid
- DTXSID80414984
- Spiro[2.4]heptane-5-carboxylic acid, 6-amino-, (5R,6S)-
- CHEMBL335590
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- Inchi: 1S/C8H13NO2/c9-6-4-8(1-2-8)3-5(6)7(10)11/h5-6H,1-4,9H2,(H,10,11)/t5-,6+/m1/s1
- InChI Key: VNQKBKISRGCOKY-RITPCOANSA-N
- SMILES: OC([C@H]1[C@H](CC2(C1)CC2)N)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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